2,3,4,5-Tetrafluoro-6-nitroaniline
Cat. No. B2849453
M. Wt: 210.088
InChI Key: ZXGOZLMDKSUORL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:16][CH2:17][O:18][CH2:19][CH3:20].[F:2][c:3]1[c:4]([F:15])[c:5]([F:14])[c:6]([F:13])[c:7]([F:12])[c:8]1[N+:9](=[O:10])[O-:11].[NH3:1]>>[NH2:1][c:7]1[c:6]([F:13])[c:5]([F:14])[c:4]([F:15])[c:3]([F:2])[c:8]1[N+:9](=[O:10])[O-:11]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCOCC
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Name
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Quantity
|
Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=[N+]([O-])c1c(F)c(F)c(F)c(F)c1F
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
N
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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Nc1c(F)c(F)c(F)c(F)c1[N+](=O)[O-]
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
